Cas no 1380300-79-7 (4,4-Difluoro-1-(2-methylpropyl)cyclohexane-1-carboxylic acid)

• Product Name: 4,4-Difluoro-1-(2-methylpropyl)cyclohexane-1-carboxylic acid
• CAS No: 1380300-79-7
• MF: C₁₁H₁₈F₂O₂
• MW: 220.256230831146
• MDL: MFCD22375712
• CID: 4787786
• PubChem ID: 66570356
• Update Time: 2025-10-28

4,4-Difluoro-1-(2-methylpropyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-Difluoro-1-(2-methylpropyl)cyclohexane-1-carboxylic acid
• 4,4-Difluoro-1-isobutylcyclohexanecarboxylic acid
• 4,4-Difluoro-1-isobutylcyclohexane-1-carboxylic acid
• 4,4-Difluoro-1-isobutylcyclohexanecarboxylicacid
• KS-7348
• 1380300-79-7
• CS-0274074
• EN300-1939323
• F83463
• AKOS027390777

• MDL： MFCD22375712
• Inchi： 1S/C11H18F2O2/c1-8(2)7-10(9(14)15)3-5-11(12,13)6-4-10/h8H,3-7H2,1-2H3,(H,14,15)
• InChI Key： ZKMZVAWQLBZBPL-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(CC(C)C)CC1)F

Computed Properties

• Exact Mass: 220.12748614g/mol
• Monoisotopic Mass: 220.12748614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3

Additional information on 4,4-Difluoro-1-(2-methylpropyl)cyclohexane-1-carboxylic acid

Introduction to 4,4-Difluoro-1-(2-methylpropyl)cyclohexane-1-carboxylic Acid (CAS No. 1380300-79-7)

4,4-Difluoro-1-(2-methylpropyl)cyclohexane-1-carboxylic acid (CAS No. 1380300-79-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its cyclohexane ring, difluoro substitution, and a carboxylic acid functional group, which collectively contribute to its distinct properties and reactivity.

The chemical structure of 4,4-Difluoro-1-(2-methylpropyl)cyclohexane-1-carboxylic acid can be represented as C₁₂H₁₉F₂O₂. The presence of the difluoro substituents on the cyclohexane ring imparts significant electronic and steric effects, which can influence the compound's interactions with biological targets. The carboxylic acid group further enhances its reactivity and solubility properties, making it a valuable intermediate in the synthesis of more complex molecules.

In the realm of medicinal chemistry, 4,4-Difluoro-1-(2-methylpropyl)cyclohexane-1-carboxylic acid has been explored for its potential as a building block in the development of novel drugs. Recent studies have highlighted its utility in the synthesis of compounds with anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity in both in vitro and in vivo models. The researchers attributed this activity to the compound's ability to modulate key inflammatory pathways, such as the NF-κB signaling cascade.

Beyond its medicinal applications, 4,4-Difluoro-1-(2-methylpropyl)cyclohexane-1-carboxylic acid has also found use in materials science and polymer chemistry. The difluoro substitution on the cyclohexane ring can enhance the thermal stability and mechanical strength of polymers when incorporated as a monomer or cross-linking agent. This makes it a promising candidate for the development of advanced materials with improved performance characteristics.

The synthesis of 4,4-Difluoro-1-(2-methylpropyl)cyclohexane-1-carboxylic acid typically involves a multi-step process that includes the formation of the cyclohexane ring, introduction of the difluoro substituents, and functionalization with the carboxylic acid group. One common synthetic route involves the reaction of 1-bromo-2-methylpropane with a suitable cyclohexene derivative followed by fluorination and carboxylation steps. Recent advancements in catalytic methods have simplified this process, making it more accessible for large-scale production.

In terms of safety and handling, while 4,4-Difluoro-1-(2-methylpropyl)cyclohexane-1-carboxylic acid is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used during laboratory operations to ensure safety.

The market demand for 4,4-Difluoro-1-(2-methylpropyl)cyclohexane-1-carboxylic acid is expected to grow in response to increasing research activities in pharmaceuticals and materials science. Key players in the industry are investing in R&D to explore new applications and optimize synthesis methods. This compound's versatility and unique properties position it as a valuable asset for future innovations.

In conclusion, 4,4-Difluoro-1-(2-methylpropyl)cyclohexane-1-carboxylic acid (CAS No. 1380300-79-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.